Methyl 4-(Dimethylamino)methyl-3-methoxybenzoate

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: methyl 4-[(dimethylamino)methyl]-3-methoxybenzoate
• InChI: InChI=1S/C12H17NO3/c1-13(2)8-10-6-5-9(12(14)16-4)7-11(10)15-3/h5-7H,8H2,1-4H3
• InChI Key: KZNKGBUOLHPTCJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=C(C=C1)C(=O)OC)OC

Description

Methyl 4-(Dimethylamino)methyl-3-methoxybenzoate is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

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The title compound was prepared in 77% yield by essentially following the procedure outlined in Example 37, Part A from methyl 4-bromomethyl-3-methoxybenzoate (see Example 37, Part A) and dimethylamine.

Synthesis routes and methods III

Procedure details

To a solution of dimethyl amine (0.9 mL of a 5.6 M solution in ethanol) in THF (20 mL), a solution of methyl 4-(bromomethyl)-3-methoxybenzoate (500 mg, 2.06 mmol) was added. The mixture was stirred at rt for 35 min before it was diluted with water (150 mL) and sat. aq. Na2CO3-solution (50 mL) and extracted with EA (70 mL). The org. extract was separated, dried over Na2SO4, filtered, evaporated and dried to give methyl 4-dimethylaminomethyl-3-methoxy-benzoate as a colourless oil (420 mg). LC-MS: tR=0.61 min, [M+1]+=224.04.